1-benzyl-4-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-[1-(4-fluorobenzoyl)piperidin-3-yl]methanone
• InChI: InChI=1S/C24H28FN3O2/c25-22-10-8-20(9-11-22)23(29)28-12-4-7-21(18-28)24(30)27-15-13-26(14-16-27)17-19-5-2-1-3-6-19/h1-3,5-6,8-11,21H,4,7,12-18H2
• InChI Key: GWXSFROMZPPWBU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=C(C=C2)F)C(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C24H28FN3O2
• Molecular Weight: 409.5 g/mol

Description

1-benzyl-4-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}piperazine is a chemical compound that belongs to the class of piperazines. It is a novel psychoactive substance that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}piperazine is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce anxiety and depression-like behaviors in animal models. It has also been found to decrease drug-seeking behavior and withdrawal symptoms in rats. Additionally, it has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-benzyl-4-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}piperazine in lab experiments is its high potency and selectivity for certain neurotransmitters. However, its limited solubility in water and low bioavailability may pose challenges for its use in vivo.

Future Directions

The potential therapeutic applications of 1-benzyl-4-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}piperazine are vast and require further investigation. Future studies may focus on optimizing its pharmacokinetic properties, exploring its efficacy in different animal models, and investigating its potential for use in humans. Additionally, the development of novel analogs may lead to the discovery of more potent and selective compounds with improved therapeutic properties.
Conclusion:
In conclusion, this compound is a promising novel psychoactive substance with potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its therapeutic potential and optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 1-benzyl-4-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}piperazine involves the reaction of 1-benzylpiperazine with 4-fluorobenzoyl chloride and triethylamine in dichloromethane. The reaction mixture is then stirred for several hours at room temperature, and the resulting product is purified using column chromatography.

Scientific Research Applications

1-benzyl-4-{[1-(4-fluorobenzoyl)-3-piperidinyl]carbonyl}piperazine has been studied extensively for its potential therapeutic applications. It has been found to exhibit anxiolytic, antidepressant, and antipsychotic properties in animal models. Additionally, it has shown promise in the treatment of drug addiction and withdrawal symptoms.